Cas no 54466-75-0 (1H-Indole-3-thiol, 2-phenyl-)

• Product Name: 1H-Indole-3-thiol, 2-phenyl-
• CAS No: 54466-75-0
• MF: C₁₄H₁₁NS
• MW: 225.308841943741
• CID: 354501
• PubChem ID: 12399018
• Update Time: 2025-04-19

1H-Indole-3-thiol, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-thiol, 2-phenyl-
• 2-phenyl-1H-indole-3-thiol
• 54466-75-0
• SCHEMBL10936800
• DTXSID50496378

• Inchi： 1S/C14H11NS/c16-14-11-8-4-5-9-12(11)15-13(14)10-6-2-1-3-7-10/h1-9,15-16H
• InChI Key： GSDOQISZWWRJRC-UHFFFAOYSA-N
• SMILES： SC1C2C=CC=CC=2NC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 225.06133
• Monoisotopic Mass: 225.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 16.8Ų

Experimental Properties

• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles